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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

Cat. No.: B15566472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl rifampicin-d4, a key

deuterated internal standard used in the analysis of the antibiotic rifampicin and its primary

active metabolite, 25-Desacetyl rifampicin. This document covers its chemical properties,

analytical methodologies, and its application in pharmacokinetic studies.

Introduction
25-Desacetyl rifampicin is the major and microbiologically active metabolite of rifampicin, a

potent broad-spectrum antibiotic. The deuterated analog, 25-Desacetyl rifampicin-d4, serves

as an essential internal standard for quantitative analysis in bioanalytical assays, particularly

those employing mass spectrometry. Its use allows for precise and accurate quantification of

the analyte by correcting for variability during sample preparation and analysis.

Physicochemical Properties
A summary of the key physicochemical properties of 25-Desacetyl rifampicin-d4 is presented

below.
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Property Value Source(s)

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-

methyl-1-

piperazinyl)imino]methyl]rifamy

cin-D4

[1]

Molecular Formula C₄₁H₅₂D₄N₄O₁₁ [2][3][4]

Molecular Weight Approximately 784.93 g/mol [1][2]

CAS Number

Ambiguous: Some sources cite

2747918-77-8, while others

state Not Available (NA). The

CAS number for the non-

labeled compound is 16783-

99-6.

[1][2][3][4][5]

Synonyms

Desacetylrifampicin-d4, 3-[(1-

Piperazinylimino-

d4)methyl]rifamycin, 3-

(Piperazino-d4)iminomethyl

Rifamycin SV

[3]

Synthesis and Certificate of Analysis
Synthesis: A detailed, publicly available synthesis protocol for 25-Desacetyl rifampicin-d4 is

not readily found in the literature. However, the general synthetic route for non-labeled 25-

desacetyl rifamycins involves the hydrolysis of the 25-acetyl group of the parent rifamycin.[6]

The deuteration is typically introduced in the piperazine moiety of the molecule. For research

purposes, this compound is generally procured from specialized chemical suppliers who

provide it as a certified reference material.

Certificate of Analysis (CoA): While a specific CoA for 25-Desacetyl rifampicin-d4 is not

publicly available, a typical CoA for this reference standard would include the following

information:

Compound Name and Code
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CAS Number

Molecular Formula and Weight

Lot Number

Appearance

Purity (typically determined by HPLC)[1]

Identity Confirmation (by ¹H-NMR and Mass Spectrometry)

Isotopic Purity

Storage Conditions[1]

Date of Analysis and Retest Date

Metabolic Pathway of Rifampicin
Rifampicin undergoes metabolism in the body, with the primary pathway being the

deacetylation to its active metabolite, 25-Desacetyl rifampicin. This biotransformation is

mediated by esterases.
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Rifampicin 25-Desacetyl rifampicinEsterases

Biological Sample (e.g., Plasma)

Spike with 25-Desacetyl rifampicin-d4
(Internal Standard)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Evaporation to Dryness

Reconstitution in Mobile Phase

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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